4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C20H18FNO4S and its molecular weight is 387.43. The purity is usually 95%.
BenchChem offers high-quality 4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one”, also known as “4-[1-(5-fluoro-1-benzothiophene-2-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one”.
Pharmacological Research
This compound is of significant interest in pharmacological research due to its potential therapeutic properties. The presence of the benzothiophene moiety suggests it may exhibit various biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties . Researchers are exploring its efficacy in targeting specific pathways involved in these diseases.
Drug Development
Given its complex structure, this compound is a candidate for drug development. Its unique combination of functional groups allows for the exploration of new drug mechanisms and interactions. The piperidine and pyran components can be modified to enhance drug efficacy and reduce side effects, making it a valuable scaffold in medicinal chemistry .
Organic Synthesis
In the field of organic synthesis, this compound serves as a building block for creating more complex molecules. Its synthesis involves multiple steps, providing a platform for developing new synthetic methodologies. Researchers can use it to study reaction mechanisms and optimize synthetic routes for other pharmacologically active compounds .
Material Science
The compound’s structural properties make it a candidate for applications in material science. Its potential use in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) is being investigated. The fluorinated benzothiophene unit is particularly valuable for enhancing the electronic properties of materials .
Biochemical Studies
Biochemical studies utilize this compound to understand its interaction with biological macromolecules. Its ability to bind to proteins, nucleic acids, and other biomolecules can provide insights into its mechanism of action at the molecular level. This information is crucial for designing more effective drugs and understanding disease pathways .
Toxicological Research
Toxicological research focuses on assessing the safety and potential adverse effects of this compound. Studies are conducted to determine its toxicity profile, including its effects on various organs and systems in the body. This research is essential for ensuring the compound’s safety in potential therapeutic applications .
Chemical Biology
In chemical biology, this compound is used to probe biological systems and study cellular processes. Its ability to modulate specific biological pathways makes it a useful tool for investigating cellular functions and identifying potential therapeutic targets. Researchers can use it to develop chemical probes and bioactive molecules .
Environmental Science
Environmental scientists are interested in the compound’s behavior in the environment, including its degradation pathways and potential impact on ecosystems. Understanding its environmental fate is important for assessing its safety and sustainability in various applications .
These diverse applications highlight the compound’s versatility and importance in scientific research. Each field leverages its unique properties to advance knowledge and develop new technologies.
properties
IUPAC Name |
4-[1-(5-fluoro-1-benzothiophene-2-carbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FNO4S/c1-12-8-16(11-19(23)25-12)26-15-4-6-22(7-5-15)20(24)18-10-13-9-14(21)2-3-17(13)27-18/h2-3,8-11,15H,4-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQXFASROPGHSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3=CC4=C(S3)C=CC(=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1-(5-fluorobenzo[b]thiophene-2-carbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.